4-tert-butylpyrimidine-5-carboxylic acid
Overview
Description
4-tert-butylpyrimidine-5-carboxylic acid is a chemical compound that belongs to the class of organic compounds known as pyrimidines . Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . The structural resemblance between the fused imidazopyridine heterocyclic ring system and purines has prompted biological investigations to assess their potential therapeutic significance .
Synthesis Analysis
The synthesis of pyrimidines has been a topic of interest in medicinal chemistry. Various methods for the synthesis of pyrimidines have been described in the literature . For instance, the condensation reaction of 2-amino-3-hydroxypyridine with different carboxylic acids by microwave-assisted heating is a fast method for producing libraries based on fused 2-substituted imidazo .Molecular Structure Analysis
The molecular structure of 4-tert-butylpyrimidine-5-carboxylic acid can be analyzed using various spectroscopic techniques such as FTIR, 1H and 13C NMR spectroscopy, and MS . The structure is corroborated by these techniques, providing valuable information about the compound’s molecular framework .Chemical Reactions Analysis
The chemical reactions involving 4-tert-butylpyrimidine-5-carboxylic acid can be studied using various test-tube reactions . These reactions can help identify the functional groups present in the compound and provide insights into its reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-tert-butylpyrimidine-5-carboxylic acid can be inferred from similar compounds. For instance, carboxylic acids are known to be weak acids, and their properties can be influenced by the presence of the –COOH functional group .Scientific Research Applications
- Pyrimidines, including derivatives of 4-tert-butylpyrimidine-5-carboxylic acid, exhibit anti-inflammatory effects. These compounds can inhibit the expression and activity of key inflammatory mediators such as prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and interleukins .
- Aurora A kinase (AURAK) is overexpressed in various types of cancer. Given its potential connection to carcinogenesis, AURAK has become a promising molecular target for cancer therapy .
- Pyrimido[4,5-d]pyrimidine and pyrimido[5,4-d]pyrimidine analogs are types of bicyclic [6 + 6] systems. These compounds have interesting chemistry and biological significance .
Anti-Inflammatory Properties
Cancer Therapy
Bicyclic Systems
Safety and Hazards
Future Directions
The future directions in the research of 4-tert-butylpyrimidine-5-carboxylic acid could involve the design of novel and potent imidazo and benzimidazo-containing drugs . The development of drugs based on imidazole and benzimidazole bioactive heterocycles is an increasingly active and attractive topic of medicinal chemistry .
Mechanism of Action
Target of Action
It is known that pyrimidines, a class of compounds to which 4-tert-butylpyrimidine-5-carboxylic acid belongs, exhibit anti-inflammatory effects . These effects are attributed to their inhibitory response against the expression and activities of certain vital inflammatory mediators, including prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .
Mode of Action
Based on the known actions of pyrimidines, it can be inferred that this compound may interact with its targets (inflammatory mediators) and inhibit their expression and activities . This results in an overall anti-inflammatory effect.
Biochemical Pathways
Given the anti-inflammatory properties of pyrimidines, it can be speculated that this compound may influence pathways related to inflammation and immune response .
Result of Action
Based on the known anti-inflammatory effects of pyrimidines, it can be inferred that this compound may reduce inflammation at the molecular and cellular levels by inhibiting the expression and activities of certain inflammatory mediators .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-tert-butylpyrimidine-5-carboxylic acid can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "4-tert-butyl-2,6-dimethylpyrimidine", "Bromine", "Sodium hydroxide", "Sodium hydride", "Carbon dioxide", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Bromination of 4-tert-butyl-2,6-dimethylpyrimidine using bromine in the presence of sodium hydroxide to yield 4-tert-butyl-5-bromo-2,6-dimethylpyrimidine.", "Step 2: Treatment of 4-tert-butyl-5-bromo-2,6-dimethylpyrimidine with sodium hydride in the presence of carbon dioxide to form 4-tert-butyl-5-carboxy-2,6-dimethylpyrimidine.", "Step 3: Acidification of the reaction mixture with hydrochloric acid to obtain 4-tert-butyl-5-carboxy-2,6-dimethylpyrimidine as a solid.", "Step 4: Conversion of 4-tert-butyl-5-carboxy-2,6-dimethylpyrimidine to 4-tert-butylpyrimidine-5-carboxylic acid by treating it with sodium bicarbonate in a mixture of ethyl acetate and water.", "Step 5: Isolation of the product by filtration and washing with water and methanol." ] } | |
CAS RN |
1191094-10-6 |
Product Name |
4-tert-butylpyrimidine-5-carboxylic acid |
Molecular Formula |
C9H12N2O2 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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